Cas no 2680670-79-3 (2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680670-79-3
• MF: C₁₂H₁₂FNO₅
• MW: 269.225787162781
• CID: 5646992
• PubChem ID: 165906513
• Update Time: 2025-10-29

2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283041
• 2-fluoro-4-methoxy-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680670-79-3
• 2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12FNO5/c1-3-4-19-12(17)14-9-5-7(11(15)16)8(13)6-10(9)18-2/h3,5-6H,1,4H2,2H3,(H,14,17)(H,15,16)
• InChI Key： KRYDQXBHRNLBOB-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)O)NC(=O)OCC=C)OC

Computed Properties

• Exact Mass: 269.06995065g/mol
• Monoisotopic Mass: 269.06995065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

2-Fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic Acid (CAS No. 2680670-79-3): A Comprehensive Overview

2-Fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680670-79-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzoic acid derivative exhibits unique chemical properties due to its distinct molecular structure, featuring a fluoro substituent, methoxy group, and a prop-2-en-1-yloxy carbonylamino moiety. The compound's structural complexity makes it particularly valuable in drug discovery and material science applications.

The growing interest in fluorinated organic compounds like 2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Recent studies highlight how the strategic incorporation of fluorine atoms in pharmaceutical compounds can significantly improve their therapeutic potential. This aligns with current industry trends favoring fluorine-containing drug candidates with optimized pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS 2680670-79-3 presents interesting challenges and opportunities. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) groups on the aromatic ring creates unique electronic effects that influence the compound's reactivity. Researchers are particularly interested in how these properties affect the molecule's potential as a building block for bioactive compounds or as a ligand in catalytic systems.

The prop-2-en-1-yloxy carbonylamino side chain in 2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid offers additional functionalization possibilities through click chemistry or other alkene-specific reactions. This feature makes the compound particularly valuable in medicinal chemistry, where researchers frequently seek modular scaffolds for structure-activity relationship studies. The compound's potential applications in developing targeted therapies and precision medicines align with current healthcare trends toward personalized treatment approaches.

Analytical characterization of 2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's distinct spectral signatures, particularly the characteristic fluorine coupling patterns in NMR, provide valuable structural information. These analytical challenges reflect broader industry needs for reliable characterization methods of complex fluorinated aromatic compounds.

In material science applications, derivatives of CAS 2680670-79-3 have shown promise in developing advanced functional materials. The combination of aromaticity, hydrogen bonding capability (through the carboxylic acid and carbamate groups), and potential for further derivatization makes this compound interesting for designing molecular recognition systems or supramolecular assemblies. These applications are particularly relevant in the context of developing new sensor technologies and smart materials.

The synthesis of 2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid typically involves multi-step organic transformations, starting from appropriately substituted benzoic acid precursors. Key steps often include regioselective fluorination, methoxylation, and carbamate formation. Process optimization for these synthetic routes remains an active area of research, especially concerning yield improvement and green chemistry principles - a major focus in contemporary pharmaceutical manufacturing.

From a commercial perspective, 2680670-79-3 represents a niche but growing segment of the fine chemicals market. The compound's specialized nature means it's typically produced in small batches for research purposes, with increasing demand from academic and industrial laboratories exploring fluorine-containing bioactive molecules. Market analysts note rising interest in such structurally complex intermediates as pharmaceutical companies expand their drug discovery pipelines.

Regulatory considerations for 2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid focus primarily on proper handling and disposal as with most laboratory chemicals. While not classified as hazardous under standard regulations, its use in controlled environments follows general laboratory safety protocols. This aligns with broader industry movements toward enhanced chemical safety standards and responsible research practices.

Future research directions for CAS 2680670-79-3 and its derivatives may explore its potential in various therapeutic areas, including as a scaffold for enzyme inhibitors or receptor modulators. The compound's structural features suggest possible applications in developing treatments for metabolic disorders or inflammatory conditions - areas of significant unmet medical need. Such applications would leverage current trends in structure-based drug design and computational chemistry approaches.

In conclusion, 2-fluoro-4-methoxy-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680670-79-3) represents an intriguing case study in modern medicinal chemistry and material science. Its unique combination of structural elements offers multiple avenues for scientific exploration and potential applications. As research into fluorinated aromatic compounds continues to expand, this particular molecule will likely remain an important subject of study for chemists and researchers across multiple disciplines.